Cas no 2248320-62-7 (Tert-butyl 3-amino-4-methylpyridine-2-carboxylate)

• Product Name: Tert-butyl 3-amino-4-methylpyridine-2-carboxylate
• CAS No: 2248320-62-7
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 6355577
• PubChem ID: 137938915
• Update Time: 2025-10-30

Tert-butyl 3-amino-4-methylpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-amino-4-methylpyridine-2-carboxylate
• 2248320-62-7
• EN300-6508614
• CC1=CC=NC(C(=O)OC(C)(C)C)=C1N
• Tert-butyl 3-amino-4-methylpyridine-2-carboxylate

• Inchi： 1S/C11H16N2O2/c1-7-5-6-13-9(8(7)12)10(14)15-11(2,3)4/h5-6H,12H2,1-4H3
• InChI Key： YDJSCWSOEUTFAJ-UHFFFAOYSA-N
• SMILES： O(C(C1C(=C(C)C=CN=1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 65.2Ų

Additional information on Tert-butyl 3-amino-4-methylpyridine-2-carboxylate

Comprehensive Overview of Tert-butyl 3-amino-4-methylpyridine-2-carboxylate (CAS 2248320-62-7): Properties, Applications, and Industry Insights

Tert-butyl 3-amino-4-methylpyridine-2-carboxylate (CAS 2248320-62-7) is a specialized organic compound gaining significant attention in pharmaceutical and agrochemical research. This pyridine derivative, characterized by its tert-butyl ester and amino-methyl functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, C₁₁H₁₆N₂O₂, offers unique reactivity patterns, making it valuable for constructing complex heterocyclic frameworks.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in compounds like Tert-butyl 3-amino-4-methylpyridine-2-carboxylate. Researchers frequently search for "pyridine building blocks for medicinal chemistry" or "CAS 2248320-62-7 solubility data," reflecting its relevance in rational drug design. The compound's balanced lipophilicity (LogP ~1.8) and moderate polarity make it particularly useful in optimizing drug candidates' bioavailability and blood-brain barrier permeability.

The synthesis of Tert-butyl 3-amino-4-methylpyridine-2-carboxylate typically involves multi-step protocols starting from commercially available 2-chloro-4-methylpyridine. A 2023 study highlighted its role in creating kinase inhibitor scaffolds, with the tert-butyl group providing steric protection during subsequent coupling reactions. Analytical characterization via HPLC-MS and NMR spectroscopy confirms its high purity (>98%), meeting stringent requirements for pharmaceutical intermediates.

From an industrial perspective, the compound addresses growing demand for custom synthesis solutions in contract research organizations (CROs). Manufacturers emphasize scale-up feasibility and regulatory compliance, with CAS 2248320-62-7 being listed in several patent applications for anticancer agents and CNS-targeting therapeutics. Its stability under ambient conditions (decomposition >150°C) facilitates global logistics, though storage under inert atmosphere is recommended for long-term preservation.

Emerging applications in catalysis and material science further expand the utility spectrum. The 3-amino-4-methylpyridine moiety can coordinate with transition metals, enabling development of novel ligand systems for asymmetric synthesis. Computational chemistry studies suggest potential in designing organic electronic materials, with the conjugated system offering interesting charge transport properties.

Quality control protocols for Tert-butyl 3-amino-4-methylpyridine-2-carboxylate typically include residual solvent analysis (meeting ICH Q3C guidelines) and chiral purity verification. The compound's structure-activity relationship (SAR) contributions are particularly noted in modifying pharmacokinetic profiles of lead compounds, with the carboxylate ester serving as either a permanent moiety or prodrug linker.

Environmental and safety assessments indicate favorable profiles for responsible handling. While not classified as hazardous under GHS criteria, standard laboratory precautions (gloves, eye protection) are advised during manipulation. The compound's biodegradability potential aligns with increasing industry focus on sustainable chemistry principles.

Market analysts project steady growth for advanced intermediates like CAS 2248320-62-7, driven by expanding biotech startups and generic drug development. Technical documents often highlight its advantages over similar compounds in yield optimization and process economics, with particular benefits in microwave-assisted synthesis platforms.

Future research directions may explore its incorporation into PROTAC molecules or covalent inhibitor warheads, capitalizing on the nucleophilic 3-amino group. The scientific community continues investigating structure modifications to enhance target binding affinity while maintaining favorable ADME properties, ensuring Tert-butyl 3-amino-4-methylpyridine-2-carboxylate remains a valuable tool in modern drug discovery pipelines.